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Abstract

Digitalose, a naturally occurring deoxy sugar, is a crucial component of various
pharmacologically significant cardiac glycosides. First identified in the late 19th century, its
precise chemical structure and biological role have been the subject of extensive research.
This technical guide provides an in-depth overview of the historical discovery, structural
elucidation, and characterization of Digitalose. It details the experimental methodologies for its
isolation and analysis, presents its physicochemical properties in a structured format, and
illustrates its role within the broader context of cardiac glycoside signaling pathways. This
document is intended to serve as a comprehensive resource for researchers in natural product
chemistry, pharmacology, and drug development.

Historical Overview

The journey to understanding Digitalose began in the late 19th century with the investigation
of glycosides from Digitalis species, plants long recognized for their medicinal properties.

Initial Discovery

In 1892, the German chemist Kiliani first reported the isolation of a novel sugar moiety obtained
from the acid hydrolysis of Digitalinum verum, a cardiac glycoside.[1][2] This marked the initial
discovery of the compound that would later be named Digitalose. Further research in the
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following decades identified Digitalose as a constituent of other cardiac glycosides, such as
thevetin and emicymarin.[2]

Structural Elucidation

The definitive chemical structure of Digitalose was determined in 1943 by Otto Schmidt.[1][2]
Through meticulous chemical degradation and analysis, Schmidt established that Digitalose is
a methyl ether of D-fucose, with the systematic name 6-Deoxy-3-O-methyl-D-galactose.[2] This
elucidation was a significant step in understanding the structure-activity relationships of the
cardiac glycosides of which it is a part. The synthesis of Digitalose was later achieved by
Reber and Reichstein in 1946, further confirming its structure.[1]

Physicochemical Properties of Digitalose

The physical and chemical characteristics of Digitalose have been determined through various
analytical methods. These properties are essential for its isolation, identification, and synthesis.
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Property Value Reference(s)
Chemical Formula C7H1405 [1]
Molar Mass 178.18 g-'mol—* [1]
106 °C (freshly prepared), 115
Melting Point °C (after 3 days), 119 °C (after  [1]
4 months)
Rosettes of needles from ethyl
Appearance [1]
acetate
Solubility Soluble in water [1]

Optical Rotation

[0]?75461 +109° (c=1.7, 15 min)
- +126° (17 hrs); [a]D22 +106°
(17 hrs)

[1]

Percent Composition

C:47.19%, H: 7.92%, O:
44.90%

[1]

IUPAC Name

6-Deoxy-3-O-methyl-D-

galactose

[2]

Other Names

D-Digitalose, 3-Methyl-D-

fucose

[1](2]

Experimental Protocols

The isolation and characterization of Digitalose involve a series of well-defined experimental

procedures.

Isolation of Digitalose via Hydrolysis of Cardiac

Glycosides

Digitalose is typically obtained by the cleavage of the glycosidic bond in a parent cardiac

glycoside. The following is a generalized protocol for its isolation from a source such as

Digitalinum verum or emicymarin.

Workflow for Isolation and Purification of Digitalose
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Start: Cardiac Glycoside Source
(e.g., Digitalinum verum)

'

Acid Hydrolysis e .
(e.q., dilute H2S04 or HCJ) Start: Purified Digitalose Sample

Neutralization Derivatization
(e.g., BaCOs or ion exchange resin) (e.g., with PMP or 2-AA)

Solvent Extraction HPLC Separation
(to remove aglycone) (Reversed-phase C18 column)
Purification of Aqueous Layer Detection
(e.g., column chromatography) (UV or Fluorescence)
Crystallization Quantification
(e.g., from ethyl acetate) (Comparison with standard)
@nd: Pure Digitalose Crystals) @nd: Quantitative Resula
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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